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Compound of Interest

Compound Name: 6-(p-Tolyl)pyridin-3-amine

Cat. No.: B060670

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 6-(p-Tolyl)pyridin-3-amine

Introduction

6-(p-Tolyl)pyridin-3-amine is a heterocyclic aromatic amine, a class of compounds of
significant interest in medicinal chemistry and materials science. Its structure, featuring a
pyridine core substituted with an amino group and a tolyl moiety, makes it a valuable building
block for the synthesis of novel pharmaceutical agents and functional materials.[1][2] The
synthesis of pyridine derivatives is an active area of research aimed at developing new drugs.

[1]

As with any novel or specialized chemical, a thorough understanding of its potential hazards is
paramount for ensuring the safety of researchers and laboratory personnel. Direct,
comprehensive toxicological data for 6-(p-Tolyl)pyridin-3-amine is not extensively available in
public literature. Therefore, this guide adopts a standard, field-proven approach to chemical
safety assessment: inference and analogy based on structural components. The safety profile
will be constructed by analyzing the known hazards of its primary structural motifs: the
aminopyridine core and the p-toluidine (aminotoluene) fragment. This document provides a
robust framework for handling this compound with the high degree of caution it warrants.

Chemical and Physical Properties

A clear understanding of the compound's basic properties is the foundation of safe handling.
While experimental data is limited, computed properties provide a useful baseline for laboratory
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work.

Property Value Source
6-(4-methylphenyl)pyridin-3-

IUPAC Name (_ Yiphenyhpy PubChem|[3]
amine
6-p-Tolylpyridin-3-ylamine, 6-

Synonyms (4-methylphenyl)pyridin-3- PubChem][3]
amine

CAS Number 170850-45-0 PubChem|[3]

Molecular Formula Ci12H12N2 PubChem][3]

Molecular Weight 184.24 g/mol PubChem|[3]

Hazard Identification and Inferred Classification

Based on the known toxicology of aminopyridines and p-toluidine, 6-(p-Tolyl)pyridin-3-amine
should be treated as a hazardous substance. The following GHS classifications are inferred.
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Hazard Class

Inferred Classification

Rationale and Supporting
Evidence

Acute Toxicity, Oral

Category 3 or 4

Aminopyridines are known to
be acutely toxic.[4] A
structurally related compound,
3-Aminopyridine, is classified
as "Fatal if swallowed" (Acute
Tox. Category 2).[5] Another
analog, 6-(p-Tolyloxy)pyridin-3-
amine, is classified as
"Harmful if swallowed" (Acute
Tox. Category 4).[6]

Acute Toxicity, Dermal

Category 3 or 4

p-Toluidine is toxic by skin
absorption.[7] Pyridine and its
derivatives are classified as
"Harmful in contact with skin".
[8][9] Monoaminopyridines are
readily absorbed through the
skin.[4]

Acute Toxicity, Inhalation

Category 3 or 4

p-Toluidine is toxic by
inhalation of dusts.[7] Pyridine
is "Harmful if inhaled".[8]
Inhalation of pyridine fumes
can cause headaches,
dizziness, and respiratory
irritation.[10]

Skin Corrosion/Irritation

Category 2

Pyridine and 3-Aminopyridine
are known to cause skin
irritation.[5][8]
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The analog 6-(p-
Tolyloxy)pyridin-3-amine
) o causes serious eye damage.
Serious Eye Damage/Irritation Category 1 or 2A o
[6] Pyridine and 3-
Aminopyridine cause serious

eye irritation.[5][8]

Specific Target Organ Toxicity Category 3 (Respiratory Pyridine hydrochloride may

(Single Exposure) irritation) cause respiratory irritation.[9]

p-Toluidine may cause

Specific Target Organ Toxicity ) damage to organs through
Potential Hazard
(Repeated Exposure) prolonged or repeated
exposure.

Toxicological Profile: Understanding the Risks

The primary danger of this compound lies in its potential neurotoxicity, a known characteristic of
the aminopyridine class.

Routes of Exposure and Target Organs

Exposure can occur via inhalation of dust particles, skin contact, eye contact, and ingestion.
Given the properties of its analogs, the compound is likely well-absorbed through the skin.[4]
The primary target organs are the central nervous system (CNS), skin, eyes, and respiratory
system.
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Caption: Primary exposure routes and potential target organ systems.

Mechanism of Toxicity (Inferred)

The most critical toxicological concern stems from the aminopyridine scaffold. Aminopyridines
are known potassium (K+) channel blockers.[4] By blocking these channels, they can cause
excessive stimulation of the nervous system, leading to convulsions or seizures even at low
doses.[4] This neurotoxic effect is the basis for the high acute toxicity ratings of many
aminopyridine derivatives.

Health Effects

e Acute Exposure: Symptoms can include irritation to the skin, eyes, and respiratory tract upon
contact.[8] Systemic effects following significant absorption may include headache,
dizziness, nausea, and in severe cases, convulsions.[4][10]

o Chronic Exposure: Data on the specific compound is unavailable. However, chronic
exposure to aromatic amines is a known risk factor for long-term health effects. Prolonged
exposure should be avoided.

Exposure Controls and Personal Protection
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A multi-layered approach to protection is essential, prioritizing engineering controls and
supplementing with appropriate Personal Protective Equipment (PPE).

Engineering Controls

e Fume Hood: All handling of 6-(p-Tolyl)pyridin-3-amine, including weighing and preparing
solutions, must be conducted inside a properly functioning and certified chemical fume hood
to prevent inhalation of airborne dust.[10]

o Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors or
dust.[11]

Personal Protective Equipment (PPE)

The selection of PPE is critical and must be based on the highest potential risk.
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PPE Type

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves.[10]

Amines and pyridine
derivatives can degrade latex
gloves. Always check the
manufacturer's glove
compatibility chart.[12] Double-
gloving is recommended when

handling significant quantities.

Eye Protection

Chemical splash goggles.

Protects against airborne dust
particles and accidental
splashes. Standard safety

glasses are insufficient.

Skin/Body Protection

A fully buttoned, long-sleeved

lab coat.

Protects skin from accidental
contact.[12]

Respiratory Protection

Not typically required if work is
performed within a certified

fume hood.

In the event of a large spill or
failure of engineering controls,
a respirator with an
appropriate organic
vapor/particulate cartridge may

be necessary.

Safe Handling and Storage Protocol

Adherence to strict protocols minimizes the risk of exposure.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure the chemical fume hood is operational. Clear the

workspace of all unnecessary items.

e Don PPE: Put on all required PPE as specified in the table above.

o Weighing: Conduct all weighing operations on a tared weigh paper or in a container within

the fume hood. Avoid creating dust clouds.
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o Transfer: Use a spatula to transfer the solid. If making a solution, add the solid slowly to the
solvent.

» Post-Handling: After use, tightly seal the container.[10]

o Decontamination: Wipe down the spatula and the work surface inside the fume hood with an
appropriate solvent (e.g., isopropanol), followed by soap and water.

Doff PPE: Remove gloves and wash hands thoroughly with soap and water.[11]

Storage Requirements

e Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat
sources.[10][12]

o Container: Keep in a tightly closed container, clearly labeled with the chemical name and
hazard warnings.[10]

e Incompatibilities: Segregate from strong oxidizing agents, strong acids, and acid chlorides.
[12][13]

Emergency Procedures

Immediate and correct action is crucial in the event of an exposure or spill.
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Caption: Generalized emergency response workflow.

First Aid Measures

¢ Inhalation: Move the affected person to fresh air at once.[14][15] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[15]

+ Skin Contact: Immediately remove all contaminated clothing.[16] Promptly wash the affected
skin with copious amounts of soap and water for at least 15 minutes.[14][15] Seek medical
attention if irritation persists.[15]
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[16] Remove contact lenses if present and easy to do.[8] Seek
immediate medical attention from an ophthalmologist.[17]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a glass of water to drink.[13] Call a poison control center or seek immediate
medical attention.[18]

Spill Response Protocol

o Small Spill: If the spill is small and you are trained to handle it, ensure proper PPE is worn.
[12] Cover the spill with an inert absorbent material like vermiculite or sand.[16] Carefully
sweep up the material, place it in a sealed container for disposal, and decontaminate the
area.[16]

o Large Spill: Evacuate the immediate area and alert others. Close the laboratory door.
Contact your institution's Environmental Health & Safety (EHS) department immediately. Do
not attempt to clean it up yourself.

Disposal Considerations

Waste contaminated with 6-(p-Tolyl)pyridin-3-amine must be treated as hazardous waste.

o Collect all waste material (including contaminated absorbent material and disposable PPE)
in a clearly labeled, sealed, and compatible waste container.[12]

e Do not mix with other waste streams unless directed by EHS.

» Arrange for disposal through your institution's hazardous waste management program.
Never dispose of this chemical down the drain.[17]

Conclusion

While 6-(p-Tolyl)pyridin-3-amine is a valuable research chemical, its structural similarity to
acutely toxic compounds like aminopyridines and p-toluidine demands that it be handled with
significant caution. The primary risks include acute toxicity via all routes of exposure and
potential neurotoxicity due to its aminopyridine core. Strict adherence to engineering controls,
diligent use of appropriate personal protective equipment, and well-rehearsed emergency
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procedures are essential for its safe use in a research and development setting. Always
operate under the assumption that the compound is highly toxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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